2-(3,4-dimethoxyphenyl)-N-(4-(6-morpholinopyridazin-3-yl)phenyl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[4-(6-morpholin-4-ylpyridazin-3-yl)phenyl]acetamide
• InChI: InChI=1S/C24H26N4O4/c1-30-21-9-3-17(15-22(21)31-2)16-24(29)25-19-6-4-18(5-7-19)20-8-10-23(27-26-20)28-11-13-32-14-12-28/h3-10,15H,11-14,16H2,1-2H3,(H,25,29)
• InChI Key: MPWYWYKAESLYAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NC2=CC=C(C=C2)C3=NN=C(C=C3)N4CCOCC4)OC
• Molecular Formula: C24H26N4O4
• Molecular Weight: 434.5 g/mol
• CAS No.: 941895-37-0

Description

2-(3,4-Dimethoxyphenyl)-N-(4-(6-morpholinopyridazin-3-yl)phenyl)acetamide is a synthetic small molecule characterized by its dual aromatic systems and polar substituents. The compound features:

• A 3,4-dimethoxyphenyl group, which enhances lipophilicity and may influence receptor binding through methoxy group interactions.
• An acetamide linker bridging the two aromatic moieties, a common feature in bioactive molecules to balance rigidity and flexibility.

Biological Activity

2-(3,4-dimethoxyphenyl)-N-(4-(6-morpholinopyridazin-3-yl)phenyl)acetamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms, effects on various biological systems, and relevant research findings.

Chemical Structure

The compound can be structurally represented as follows:

$$\text{C}_{19}\text{H}_{24}\text{N}_4\text{O}_3$$

It features a 3,4-dimethoxyphenyl group and a morpholinopyridazin moiety, which are critical for its biological interactions.

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets in biological systems. Key mechanisms include:

• Inhibition of Chitin Synthesis : The compound has shown promise in inhibiting chitin synthesis in various insect species, notably Chilo suppressalis and Spodoptera litura. This inhibition is critical for pest control applications in agriculture .
• Quantitative Structure–Activity Relationship (QSAR) : Research indicates that the hydrophobicity of substituents on the phenyl ring significantly influences the larvicidal activity against target insects. The introduction of electron-donating groups enhances activity, while bulky substituents tend to reduce it .

Inhibition of Chitin Synthesis

A study quantitatively assessed the chitin synthesis inhibition by various analogs of the compound, providing IC50 values that indicate the concentration required to inhibit 50% of chitin synthesis. Table 1 summarizes these findings:

Compound ID	pIC50 Value	Substituent Type
1	5.2	Halogen (Cl)
2	6.1	Alkyl (Et)
3	4.5	Bulky (t-Bu)
4	5.8	Electron-donating (Me)

Table 1: Inhibitory activity of various compounds on chitin synthesis.

Case Studies

• Larvicidal Activity : In a controlled laboratory setting, the compound was tested against larvae of Chilo suppressalis. Results indicated a significant reduction in larval survival rates at concentrations correlating with the determined IC50 values .
• Synergistic Effects : Further investigations revealed that combining this compound with other known insecticides resulted in enhanced larvicidal activity, suggesting potential for use in integrated pest management strategies .

Comparison with Similar Compounds

Key Observations :

• The target compound’s pyridazine-morpholine system distinguishes it from the phthalimide (rigid, planar) and isoindolin-dione (bulky, electron-deficient) cores in other compounds.

Pharmacological and Physicochemical Properties

Property	Target Compound	3-Chloro-N-phenyl-phthalimide	Sulfamoyl-Pentanamide
Solubility	Moderate (polar morpholine)	Low (non-polar phthalimide)	Low (bulky sulfonamide)
Bioavailability	Likely oral activity	Limited (polymer precursor)	Unreported
Therapeutic Target	Kinases (inferred)	Polyimide synthesis	Enzymatic inhibition (sulfonamide class)

Research Findings :

• The morpholine-pyridazine motif in the target compound is structurally analogous to kinase inhibitors (e.g., mTOR or PI3K inhibitors), though direct evidence is lacking.
• In contrast, 3-chloro-N-phenyl-phthalimide’s chlorine atom is pivotal in polyimide monomer synthesis, enabling high thermal stability in polymers .
• Sulfonamide derivatives like those in often target carbonic anhydrase or tyrosine kinases, but the target compound’s acetamide linker may reduce off-target effects compared to sulfonamides.